Cas no 1697478-47-9 (7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1697478-47-9 structure
Product Name:7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1697478-47-9
MF:C9H13F2N3
MW:201.216428518295
CID:5700565
PubChem ID:136838841
Update Time:2023-11-24

7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1697478-47-9
    • EN300-1118653
    • 7-(Difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 7-(Difluoromethyl)-2-ethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
    • Pyrazolo[1,5-a]pyrimidine, 7-(difluoromethyl)-2-ethyl-4,5,6,7-tetrahydro-
    • 7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • Inchi: 1S/C9H13F2N3/c1-2-6-5-8-12-4-3-7(9(10)11)14(8)13-6/h5,7,9,12H,2-4H2,1H3
    • InChI Key: NZEHZNBIJXSYJO-UHFFFAOYSA-N
    • SMILES: C12=CC(CC)=NN1C(C(F)F)CCN2

Computed Properties

  • Exact Mass: 201.10775375g/mol
  • Monoisotopic Mass: 201.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 324.5±37.0 °C(Predicted)
  • pka: 3.97±0.40(Predicted)

7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

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7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

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